Cas no 33495-90-8 (4,14-dimethylcholest-4-en-3-one)

• Product Name: 4,14-dimethylcholest-4-en-3-one
• CAS No: 33495-90-8
• MF: C₂₉H₄₈O
• MW: 412.690829277039
• CID: 918028
• PubChem ID: 282057
• Update Time: 2025-04-19

4,14-dimethylcholest-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4,14-dimethylcholest-4-en-3-one
• (8R,9S,10R,13R,14S,17R)-4,10,13,14-tetramethyl-17-[(2R)-6-methylheptan-2-yl]-2,6,7,8,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-one
• NSC135132
• DTXSID00955122
• NSC-135132
• 33495-90-8

• Inchi： 1S/C29H48O/c1-19(2)9-8-10-20(3)22-13-17-29(7)25-12-11-23-21(4)26(30)15-16-27(23,5)24(25)14-18-28(22,29)6/h19-20,22,24-25H,8-18H2,1-7H3
• InChI Key： ARDLMQRXMRVEAN-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C)C(=C1C)CCC1C2CCC2(C)C(C(C)CCCC(C)C)CCC21C

Computed Properties

• Exact Mass: 412.37074
• Monoisotopic Mass: 412.370516
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 9.3

Experimental Properties

• Density: 0.97
• Boiling Point: 492.6°C at 760 mmHg
• Flash Point: 259.5°C
• Refractive Index: 1.516
• PSA: 17.07
• LogP: 8.37710